Cadmium oxide

• CAS No.: 1306-19-0
• Product Name: Cadmium oxide
• Molecular Formula: CdO
• Molecular Weight: 128.41 g/mol
• IUPAC Name: cadmium(2+);oxygen(2-)
• Standard InChI: InChI=1S/Cd.O/q+2;-2
• Standard InChIKey: CXKCTMHTOKXKQT-UHFFFAOYSA-N
• Impurities: Cadmium oxide, powder reagent grade has the following impurities: chloride: 0.002%; nitrate (NO3); 0.01%; sulfate (SO4); 0.20%; copper: 0.005%; iron: 0.002%; lead: 0.01%.; Cadmium oxide ... impurities (%): Cl, 0.002; NO3, 0.01; SO4, 0.20; Cu, 0.005; Fe, 0.002; and Pb, 0.01.
• SMILES: [O-2].[Cd+2]
• Canonical SMILES: [O-2].[Cd+2]
• Boiling Point: 2838 °F at 760 mm Hg (sublimes) (NTP, 1992); 1559 °C (sublimes); 2838°F (sublimes); Decomposes
• Colorform: Brown cubic crystals; Dark-brown, infusible powder or cubic crystals; ... Yellow-brown, finely divided particulate dispersed in air. /fume/; Colorless, amorphous powder (form 1)
• Density: 8.15 Crystalline form 6.95 Amorphous form (EPA, 1998); 8.15 g/cu cm; Density (amorphous): 6.9 g/cm³; 8.65 (metal); 8.15 (crystalline form)/6.95 (amorphous form)
• Melting Point: Greater than 2732° F (EPA, 1998); 2599°F
• Physical Description: Cadmium oxide appears as brown crystals or brown amorphous powder. Used as an electroplating chemical and in the manufacture of cadmium electrodes. Is a component of silver alloys, phosphors, semiconductors, glass and ceramic glazes. Formerly used by veterinarians to kill worms and parasites. (EPA, 1998); DryPowder; ODOURLESS BROWN CRYSTALS OR AMORPHOUS POWDER.; odorless, yellow-brown, finely divided particulate dispersed in air.; Odorless, yellow-brown, finely divided particulate dispersed in air. [Note: See listing for Cadmium dust for properties of Cd.]
• Description: Cadmium oxide appears as brown crystals or brown amorphous powder. Used as an electroplating chemical and in the manufacture of cadmium electrodes. Is a component of silver alloys, phosphors, semiconductors, glass and ceramic glazes. Formerly used by veterinarians to kill worms and parasites. (EPA, 1998)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); Soluble in dilute acid; Slowly soluble in ammonium salts; Insoluble in alkalies; Insoluble in water; Solubility in water: none; Insoluble
• Synonyms: cadmium oxide; cadmium oxide, hydrate; monteponite
• Vapor Pressure: 1 mm Hg at 1832 °F (EPA, 1998); 1 Pa at 770 °C (sublimes); 10 Pa at 866 °C (sublimes); 100 Pa at 983 °C (sublimes); 1 kPa at 1128 °C (sublimes); 10 kPa at 1314 °C (sublimes); 100 kPa at 1558 °C (sublimes); 0 mmHg (approx)
• PubChem Compound: 10197697
• Last Modified: Nov 12 2021